Cas no 2228120-37-2 (2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid
• CAS No: 2228120-37-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6359162
• PubChem ID: 165969103
• Update Time: 2025-10-05

2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid
• EN300-1818438
• 2228120-37-2

• Inchi： 1S/C11H16N2O2/c1-7-4-5-13-8(6-7)11(2,3)9(12)10(14)15/h4-6,9H,12H2,1-3H3,(H,14,15)
• InChI Key： WDYUNUCRTXYVPS-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=C(C)C=CN=1)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid

Exploring the Properties and Applications of 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid (CAS No. 2228120-37-2)

2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid (CAS No. 2228120-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique amino acid backbone and pyridine ring, serves as a critical building block in drug discovery and development. Its structural complexity and functional groups make it a valuable candidate for studying enzyme inhibition, receptor binding, and metabolic pathways.

In recent years, the demand for customized amino acid derivatives like 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid has surged due to their role in designing targeted therapies. Researchers are particularly interested in its potential applications in neurological disorders and inflammatory diseases, aligning with the growing focus on precision medicine. The compound’s chirality and steric effects further enhance its utility in asymmetric synthesis, a hot topic in green chemistry and sustainable drug development.

The synthesis of CAS No. 2228120-37-2 involves multi-step organic reactions, often leveraging catalysis and protecting group strategies to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound’s relevance in cutting-edge research.

From an industrial perspective, 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid is often explored for its scalability and cost-efficiency. Companies specializing in fine chemicals and contract manufacturing are investing in optimized production processes to meet the needs of pharmaceutical partners. This aligns with broader trends in outsourcing and supply chain resilience, topics highly searched in business intelligence platforms.

Beyond therapeutics, this compound’s photophysical properties have sparked interest in material science, particularly for fluorescent probes and sensors. Its heterocyclic framework enables interactions with metal ions, making it a candidate for chelation therapy research. Such interdisciplinary applications are frequently highlighted in scientific conferences and grant proposals.

In summary, 2-amino-3-methyl-3-(4-methylpyridin-2-yl)butanoic acid (CAS No. 2228120-37-2) exemplifies the convergence of medicinal chemistry, process engineering, and biotechnology. Its versatility addresses key challenges in drug formulation and diagnostic tools, resonating with global priorities like healthcare innovation and sustainable technology. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.